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Compound of Interest

Compound Name: 4-Methoxy-4'-methylbiphenyl

Cat. No.: B188807 Get Quote

CAS Number: 53040-92-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxy-4'-methylbiphenyl, a
biphenyl derivative with applications in organic synthesis and as a potential intermediate in the

development of pharmaceuticals and advanced materials. This document collates available

data on its chemical and physical properties, provides a detailed experimental protocol for its

synthesis, and includes spectroscopic data for its characterization.

Chemical and Physical Properties
4-Methoxy-4'-methylbiphenyl is a solid at room temperature.[1] Its core structure consists of

two phenyl rings linked by a single bond, with a methoxy group and a methyl group at the para

positions of the respective rings.[1] The presence of the electron-donating methoxy group can

influence its chemical reactivity.[1]

Table 1: Physical and Chemical Properties of 4-Methoxy-4'-methylbiphenyl
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Property Value Source(s)

CAS Number 53040-92-9 [2][3]

Molecular Formula C₁₄H₁₄O [4]

Molecular Weight 198.26 g/mol [4]

Melting Point 108-109 °C [5]

Boiling Point
313.9 °C at 760 mmHg

(Predicted)
[6]

Density 1.016 ± 0.06 g/cm³ (Predicted) [6]

IUPAC Name
1-methoxy-4-(4-

methylphenyl)benzene
[4]

InChI

InChI=1S/C14H14O/c1-11-3-5-

12(6-4-11)13-7-9-14(15-2)10-

8-13/h3-10H,1-2H3

[4]

InChIKey
ASKBXZKXIBPNRA-

UHFFFAOYSA-N
[4]

SMILES
CC1=CC=C(C=C1)C2=CC=C(

C=C2)OC
[4]

Synthesis of 4-Methoxy-4'-methylbiphenyl
The primary and most efficient method for the synthesis of 4-Methoxy-4'-methylbiphenyl is
the Suzuki-Miyaura cross-coupling reaction.[7][8] This palladium-catalyzed reaction forms a

carbon-carbon bond between an aryl halide and an arylboronic acid.[9][10]

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol describes the synthesis of 4-Methoxy-4'-methylbiphenyl from 4-bromoanisole

and p-tolylboronic acid.

Materials:

4-Bromoanisole
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p-Tolylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water, deionized

Ethyl acetate

Magnesium sulfate (MgSO₄), anhydrous

Celite

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-bromoanisole (1.0 equivalent), p-tolylboronic acid (1.2 equivalents), and

potassium carbonate (2.0 equivalents).

Catalyst Preparation: In a separate small vessel, prepare the palladium catalyst by dissolving

palladium(II) acetate (0.02 equivalents) and triphenylphosphine (0.08 equivalents) in a

minimal amount of toluene.

Reaction Initiation: Add the catalyst solution to the main reaction flask. Add a 2:1 mixture of

toluene and water as the solvent.

Reaction Conditions: Heat the reaction mixture to 90 °C and stir vigorously for 8-12 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially

with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield 4-Methoxy-4'-methylbiphenyl as a solid.

Spectroscopic Data
The structure of 4-Methoxy-4'-methylbiphenyl can be confirmed by various spectroscopic

techniques.

Table 2: Spectroscopic Data for 4-Methoxy-4'-methylbiphenyl

Technique Data Source(s)

¹H NMR (400 MHz, CDCl₃)

δ 7.51 (d, J = 8.0 Hz, 2H), 7.45

(d, J = 8.0 Hz, 2H), 7.23 (d, J =

8.0 Hz, 2H), 6.97 (d, J = 8.0

Hz, 2H), 3.85 (s, 3H), 2.38 (s,

3H) ppm

[11]

¹³C NMR

Available data indicates

characteristic aromatic and

methyl/methoxy carbon

signals.

[4][12]

Mass Spectrometry (GC-MS) Molecular Ion (M⁺): m/z 198. [4][13]

Infrared (IR) Spectroscopy

Characteristic peaks for

aromatic C-H stretching, C=C

stretching, and C-O stretching

are expected.

[4][14]
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Biological Activity and Toxicology
There is limited publicly available information on the specific biological activity or mechanism of

action of 4-Methoxy-4'-methylbiphenyl. However, the biphenyl scaffold is a known privileged

structure in medicinal chemistry, appearing in numerous biologically active compounds.[15]

Substituted biphenyls, in general, have been studied for their toxicological properties, with

toxicity often correlating with hydrophobicity and the nature of the substituents.[1][16] Acute

toxicity studies on various substituted biphenyls in Daphnia magna have shown that

compounds with higher lipophilicity (log Kow) tend to exhibit greater toxicity.[16] The

toxicological profile of 4-Methoxy-4'-methylbiphenyl has not been extensively characterized.

Applications
Given its structure, 4-Methoxy-4'-methylbiphenyl serves as a valuable intermediate in organic

synthesis. It can be a precursor for the synthesis of more complex molecules with potential

applications in pharmaceuticals, liquid crystals, and other advanced materials.[1]

Visualizations
Synthetic Workflow of 4-Methoxy-4'-methylbiphenyl
The following diagram illustrates the general workflow for the synthesis and purification of 4-
Methoxy-4'-methylbiphenyl via the Suzuki-Miyaura cross-coupling reaction.

Synthesis and Purification Workflow
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Click to download full resolution via product page

Caption: Synthetic workflow for 4-Methoxy-4'-methylbiphenyl.

Catalytic Cycle of Suzuki-Miyaura Coupling
The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura

cross-coupling reaction for the synthesis of 4-Methoxy-4'-methylbiphenyl.

Suzuki-Miyaura Catalytic Cycle

Pd(0)L2

Oxidative
Addition

Ar-Pd(II)L2-X

Transmetalation

Ar-Pd(II)L2-Ar'

Reductive
Elimination

4-Methoxy-4'-methylbiphenyl
(Ar-Ar')

4-Bromoanisole
(Ar-X)

p-Tolylboronic Acid
(Ar'-B(OH)2) + Base

Click to download full resolution via product page

Caption: Suzuki-Miyaura catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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